Cas no 1208657-07-1 (6-Bromo-N-methylpyridazin-3-amine)

6-Bromo-N-methylpyridazin-3-amine is a brominated pyridazine derivative featuring a methylamine substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The N-methylamine group enhances solubility and provides a handle for additional derivatization. With its well-defined reactivity and stability, this compound is valuable for researchers exploring novel bioactive molecules or tailored chemical scaffolds. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

6-Bromo-N-methylpyridazin-3-amine structure

1208657-07-1 structure

Product Name:6-Bromo-N-methylpyridazin-3-amine

CAS No:1208657-07-1

MF:C₅H₆BrN₃

MW:188.025239467621

MDL:MFCD13188585

CID:1088033

PubChem ID:45791251

Update Time:2025-06-07

6-Bromo-N-methylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-N-methylpyridazin-3-amine
- CHLOROPENTAFLUOROACETONE
- (6-Bromo-pyridazin-3-yl)-methylamine
- (6-Bromo-pyridazin-3-yl)-methyl-amine
- AM91123
- Ambcb4035399
- MolPort-016-631-367
- QC-8059
- 6-bromo-N-methyl-3-pyridazinamine(SALTDATA: FREE)
- 6-BROMO-N-METHYL-3-PYRIDAZINAMINE
- AK125401
- 6-bromo-N-methyl-3-pyridazinamine(SALTDATA
- 1208657-07-1
- 3-Bromo-6-Methylaminopyridazine
- DTXSID60672489
- DB-310095
- DS-4875
- SCHEMBL15598326
- 6-bromo-N-methyl-pyridazin-3-amine
- N-(6-Bromopyridazin-3(2H)-ylidene)methanamine
- CS-0043074
- AKOS006334455
- SY325388
- EN300-2969263
- MFCD13188585
- (6-Bromopyridazin-3-yl)methylamine
- A921994
- MDL： MFCD13188585
- Inchi： 1S/C5H6BrN3/c1-7-5-3-2-4(6)8-9-5/h2-3H,1H3,(H,7,9)
- InChI Key： WXAUZVBERHOGOC-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(N=N1)NC

Computed Properties

Exact Mass: 186.97451g/mol
Monoisotopic Mass: 186.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 88.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.8
XLogP3: 1.2

Experimental Properties

Boiling Point: 349.6±27.0°C at 760 mmHg

6-Bromo-N-methylpyridazin-3-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

6-Bromo-N-methylpyridazin-3-amine Pricemore >>

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